Cas no 2229437-59-4 (tert-butyl N-(5-amino-6,6-difluoro-2,5-dimethylhexan-3-yl)carbamate)

• Product Name: tert-butyl N-(5-amino-6,6-difluoro-2,5-dimethylhexan-3-yl)carbamate
• CAS No: 2229437-59-4
• MF: C₁₃H₂₆F₂N₂O₂
• MW: 280.35455083847
• CID: 6399581
• PubChem ID: 165680888
• Update Time: 2025-08-04

tert-butyl N-(5-amino-6,6-difluoro-2,5-dimethylhexan-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(5-amino-6,6-difluoro-2,5-dimethylhexan-3-yl)carbamate
• 2229437-59-4
• EN300-1873206

• Inchi： 1S/C13H26F2N2O2/c1-8(2)9(7-13(6,16)10(14)15)17-11(18)19-12(3,4)5/h8-10H,7,16H2,1-6H3,(H,17,18)
• InChI Key： AWVYWHGVTFVJFT-UHFFFAOYSA-N
• SMILES： FC(C(C)(CC(C(C)C)NC(=O)OC(C)(C)C)N)F

Computed Properties

• Exact Mass: 280.19623440g/mol
• Monoisotopic Mass: 280.19623440g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-(5-amino-6,6-difluoro-2,5-dimethylhexan-3-yl)carbamate

tert-butyl N-(5-amino-6,6-difluoro-2,5-dimethylhexan-3-yl)carbamate (CAS No. 2229437-59-4): An Overview

tert-butyl N-(5-amino-6,6-difluoro-2,5-dimethylhexan-3-yl)carbamate (CAS No. 2229437-59-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including the presence of a tert-butyl carbamate group and a 6,6-difluoro substitution on a 2,5-dimethylhexan-3-yl moiety. These structural elements contribute to its potential biological activities and pharmacological properties.

The tert-butyl carbamate group is a common protecting group in organic synthesis, particularly in the preparation of amino acids and peptides. It is known for its stability under various reaction conditions and can be selectively removed using mild acidic conditions. This feature makes it an attractive choice for the synthesis of complex molecules where the protection and deprotection of amino groups are crucial steps.

The 6,6-difluoro substitution on the 2,5-dimethylhexan-3-yl moiety is another key structural element of this compound. Fluorine atoms are known to influence the physicochemical properties of organic molecules, such as their lipophilicity, metabolic stability, and binding affinity to biological targets. In the context of drug design, fluorine substitutions can enhance the potency and selectivity of lead compounds, making them more suitable for therapeutic applications.

Recent studies have explored the potential applications of tert-butyl N-(5-amino-6,6-difluoro-2,5-dimethylhexan-3-yl)carbamate in various biological systems. One notable area of research is its use as a prodrug or intermediate in the synthesis of bioactive compounds. Prodrugs are inactive precursors that are converted into active drugs within the body through metabolic processes. The tert-butyl carbamate group in this compound can serve as a prodrug moiety, allowing for controlled release and improved bioavailability of the active metabolite.

In addition to its potential as a prodrug, tert-butyl N-(5-amino-6,6-difluoro-2,5-dimethylhexan-3-yl)carbamate has been investigated for its ability to modulate specific biological pathways. For example, it has shown promise in modulating enzymes involved in metabolic disorders and neurological conditions. The unique combination of structural features in this compound allows it to interact with specific protein targets, potentially leading to therapeutic benefits.

The synthesis of tert-butyl N-(5-amino-6,6-difluoro-2,5-dimethylhexan-3-yl)carbamate typically involves several steps, including the preparation of the 6,6-difluoro substituted hexanoyl chloride and subsequent coupling with an appropriate amine derivative followed by tert-butylation. The synthetic route can be optimized to achieve high yields and purity levels, which are essential for both research and industrial applications.

From a pharmacological perspective, tert-butyl N-(5-amino-6,6-difluoro-2,5-dimethylhexan-3-yl)carbamate has been evaluated for its safety and efficacy in preclinical studies. These studies have demonstrated that the compound exhibits favorable pharmacokinetic properties and low toxicity profiles. However, further research is needed to fully understand its mechanism of action and potential side effects before it can be considered for clinical trials.

In conclusion, tert-butyl N-(5-amino-6,6-difluoro-2,5-dimethylhexan-3-yl)carbamate (CAS No. 2229437-59-4) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for the development of novel therapeutics and prodrugs. Ongoing research continues to explore its potential benefits and optimize its use in various biological systems.